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Compound of Interest

Compound Name: D2-(R)-Deprenyl HCI

Cat. No.: B1147637

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for D2-(R)-Deprenyl HCI (also known as R-(-)-Deprenyl
hydrochloride or Selegiline hydrochloride), a monoamine oxidase inhibitor (MAOI). The
following procedural guidance is designed to be a preferred source for laboratory safety and
chemical handling.

Hazard Identification and Safety Data

D2-(R)-Deprenyl HCI is a hazardous substance that requires careful handling to avoid adverse
health effects. It is classified as harmful if swallowed and may cause skin and serious eye
irritation.[1][2][3] Inhalation of dust should be avoided as it may cause drowsiness or dizziness.
[2] The compound is also toxic to aquatic life with long-lasting effects.[2][4]

Quantitative Hazard and Toxicity Data

While specific Occupational Exposure Limits (OELs) have not been established for D2-(R)-
Deprenyl HCI, the following table summarizes key hazard classifications and available
toxicological data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1147637?utm_src=pdf-interest
https://www.benchchem.com/product/b1147637?utm_src=pdf-body
https://www.benchchem.com/product/b1147637?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ61286&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/15046m.pdf
https://www.pattersonvet.com/Sds?publicItemNumber=078945802&effectiveDate=2021-04-05T00:00:00
https://cdn.caymanchem.com/cdn/msds/15046m.pdf
https://cdn.caymanchem.com/cdn/msds/15046m.pdf
https://www.medkoo.com/uploads/product/Selegiline_Hydrochloride/safety/SDS-Selegiline_Hydrochloride.pdf
https://www.benchchem.com/product/b1147637?utm_src=pdf-body
https://www.benchchem.com/product/b1147637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Value

Reference

GHS Classification

Acute Toxicity, Oral (Category
4), Skin Corrosion/Irritation
(Category 2), Serious Eye
Damage/Eye Irritation
(Category 2), Specific target
organ toxicity — single
exposure (Category 3),
Hazardous to the aquatic
environment, long-term hazard
(Category 2)

[11(21[4]

Signal Word

Warning

[1](2]

Hazard Statements

H302: Harmful if swallowed,
H315: Causes skin irritation,
H319: Causes serious eye

irritation, H336: May cause

drowsiness or dizziness, H411:

Toxic to aquatic life with long

lasting effects

[1](21[4]

LD50 (Subcutaneous, rat)

280 mg/kg

[2]

TDLO (Intraperitoneal, rat)

10 mg/kg

[2]

Personal Protective Equipment (PPE)

To ensure personal safety when handling D2-(R)-Deprenyl HCI, the following personal

protective equipment is mandatory.

o Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[1]

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or EN

149 approved dust respirator.[5][6]
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o Skin and Body Protection: Wear a lab coat. For larger spills, a full suit may be necessary.[6]

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
maintain the integrity of the compound.

Handling:

Work Area: Always handle D2-(R)-Deprenyl HCI in a well-ventilated area, preferably within a
chemical fume hood.

e Avoid Dust Generation: Use dry clean-up procedures and avoid actions that can create dust.

[5]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[1]

e Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin
and eyes.[5]

Storage:
» Container: Keep the container tightly closed and store in a dry, well-ventilated place.

o Storage Conditions: Store in accordance with the information listed on the product insert,
typically at -20°C for long-term stability.[2]

e Incompatibilities: Keep away from oxidizing agents.

Spill Management and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Cleanup Protocol:

e Minor Spills:
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o For small spills, use dry clean-up procedures.[5]

o Carefully sweep or vacuum up the spilled solid. The vacuum cleaner must be fitted with a
HEPA filter.[5]

o To prevent dusting, the material can be dampened with water before sweeping.[5]
o Place the collected material into a suitable, labeled container for disposal.[5]
e Major Spills:
o Evacuate and alert personnel in the area.[5]
o Notify emergency responders, providing the location and nature of the hazard.[5]
o Wear appropriate PPE, including respiratory protection, before entering the spill area.[5]
o Contain the spill and follow the cleanup procedure for minor spills.
Waste Disposal:

o Dispose of D2-(R)-Deprenyl HCI and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

o Consult with a licensed professional waste disposal service to ensure proper disposal.

» Do not allow the product to enter drains or sewage systems.[2] Empty containers may retain
product residue and should be disposed of in the same manner as the chemical.[5]

Visual Safety Workflows

To further clarify the procedural steps, the following diagrams illustrate the workflows for
handling D2-(R)-Deprenyl HCI and managing a spill.
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Figure 1: Standard Handling Workflow for D2-(R)-Deprenyl HCI

Click to download full resolution via product page

Caption: Standard Handling Workflow for D2-(R)-Deprenyl HCI
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Figure 2: Spill Response Workflow for D2-(R)-Deprenyl HCI
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Caption: Spill Response Workflow for D2-(R)-Deprenyl HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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